Cas no 13520-56-4 (diiron(3+) ion nonahydrate trisulfate)

• Product Name: diiron(3+) ion nonahydrate trisulfate
• CAS No: 13520-56-4
• MF: Fe₂H₁₈O₂₁S₃
• MW: 562.015322208405
• CID: 850455
• Update Time: 2025-07-02

diiron(3+) ion nonahydrate trisulfate Chemical and Physical Properties

Names and Identifiers

• ferric sulfate nonahydrate
• Sulfuric acid, iron(3+) salt (3:2), nonahydrate
• diiron(3+) ion nonahydrate trisulfate

• Inchi： 1S/2Fe.3H2O4S.9H2O/c;;3*1-5(2,3)4;;;;;;;;;/h;;3*(H2,1,2,3,4);9*1H2/q2*+3;;;;;;;;;;;;/p-6
• InChI Key： FCKJABJGVFTWPW-UHFFFAOYSA-H
• SMILES： S([O-])([O-])(=O)=O.S([O-])([O-])(=O)=O.S([O-])([O-])(=O)=O.O.O.O.O.O.O.O.O.O.[Fe+3].[Fe+3]

Experimental Properties

• Density: 2.100

Additional information on diiron(3+) ion nonahydrate trisulfate

Comprehensive Analysis of Diiron(3+) Ion Nonahydrate Trisulfate (CAS No. 13520-56-4): Properties, Applications, and Innovations

Diiron(3+) ion nonahydrate trisulfate (CAS No. 13520-56-4) is a specialized inorganic compound with a unique molecular structure, combining iron(III) ions, sulfate groups, and water molecules. This compound has garnered attention in industrial and research settings due to its distinct chemical properties, including high solubility in water and stability under controlled conditions. Its formula, Fe₂(SO₄)₃·9H₂O, reflects the presence of nine water molecules per two iron(III) ions, which influences its reactivity and applications.

In recent years, the demand for iron-based compounds like diiron(3+) ion nonahydrate trisulfate has surged, driven by advancements in green chemistry and sustainable materials. Researchers are exploring its role in catalysis, wastewater treatment, and even energy storage systems. For instance, its ability to act as a Lewis acid catalyst makes it valuable in organic synthesis, while its affinity for heavy metals supports environmental remediation efforts.

One of the most frequently asked questions about CAS No. 13520-56-4 is its compatibility with other chemicals. Studies confirm that it exhibits excellent stability when stored in airtight containers away from moisture and extreme temperatures. This makes it a reliable choice for laboratories and manufacturing processes requiring precise iron(III) sulfate concentrations. Additionally, its non-toxic nature (under standard handling conditions) aligns with global trends toward safer chemical alternatives.

The compound’s hydrated form (nonahydrate) is particularly noteworthy for its role in analytical chemistry. It serves as a standard reagent for calibrating instruments and validating methods, ensuring accuracy in measurements of iron content. This application is critical in industries like pharmaceuticals and food safety, where trace metal analysis is paramount.

From an SEO perspective, users often search for "diiron trisulfate uses", "Fe2(SO4)3·9H2O solubility", or "CAS 13520-56-4 suppliers". Addressing these queries, this compound is commercially available in high-purity grades, with suppliers emphasizing its batch consistency and regulatory compliance. Its versatility also extends to niche applications, such as nutrient supplementation in agriculture, where iron-deficient soils benefit from its controlled release properties.

Innovations in nanotechnology have further expanded the potential of diiron(3+) ion nonahydrate trisulfate. For example, its incorporation into nanocomposites enhances electrical conductivity and mechanical strength, making it a candidate for next-generation smart materials. Such developments resonate with current trends in material science, where multifunctional compounds are in high demand.

In summary, CAS No. 13520-56-4 represents a multifaceted compound with broad utility across scientific and industrial domains. Its balanced properties—combining solubility, stability, and reactivity—position it as a key player in both traditional and emerging fields. As research continues to uncover new applications, this compound is poised to remain a focal point in inorganic chemistry and applied sciences.